Cas no 4270-27-3 (6-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 4270-27-3
• MF: C₄H₃ClN₂O₂
• MW: 146.531819581985
• MDL: MFCD00014595
• CID: 44892
• PubChem ID: 73272
• Update Time: 2025-09-25

6-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-Chlorouracil
• 6-Chloro-2,4-dihydroxypyrimidine
• 4-Chlorouracil
• 4-Chloro-2,6-dihydroxypyrimidine
• 4-(3-Bromophenyl)pyrazole
• 6-Chloro-2,4(1H,3H)-pyrimidinedione
• 4-chloro-uracil
• 6-chloro-2,6-dihydroxypyrimidine
• 6-chloropyrimidine-2,4-dione
• AURORA KA-4918
• Chlorouracil
• 6-Chloro-2,4-(1H,3H)-pyrimidinedione
• 6-chloropyrimidine-2,4(1H,3H)-dione
• 6-Chloropyrimidine-2,4-diol
• 6-chloro-1H-pyrimidine-2,4-dione
• 6-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 6-Chloro-2,4-pyrimidinediol
• PKUFNWPSFCOSLU-UHFFFAOYSA-N
• 2,4(1H,3H)-Pyrimidinedione, 6-chloro-
• 6-chloro-1,3-dihydropyrimidine-2,4-dione
• 6-chlorpyrimidin-2,4-diol
• 6-chloro-uracil
• chloropyrim
• zlchem 298
• 6-Chlorouracil,99%
• FT-0621096
• AKOS004910428
• 7K-912
• AM20100126
• 4270-27-3
• 4-Chlorouracil, >=99%
• CS-B0829
• 107577-09-3
• 2,4-Pyrimidinediol, 6-chloro- (9CI)
• AKOS021983108
• NSC43265
• AC-22512
• NS00031225
• InChI=1/C4H3ClN2O2/c5-2-1-3(8)7-4(9)6-2/h1H,(H2,6,7,8,9)
• F1923-0053
• W-106266
• NSC 43265
• NSC-210419
• NSC210419
• FT-0742345
• SCHEMBL8639366
• MFCD00014595
• EINECS 224-258-0
• 6-Chloro-2,4(1H,3H)-pyrimidinedione #
• AB-323/25048125
• NSC-43265
• SY011542
• SB57727
• 6-Chloro-2,4(1H,3H)-pyrimidindione
• PKUFNWPSFCOSLU-UHFFFAOYSA-
• DTXSID70195396
• C2093
• MFCD00090752
• SCHEMBL317622
• A18768
• F11244
• EN300-109879
• SB55682
• NSC 210419
• 2,4-Pyrimidinediol, 6-chloro-
• 6-Chloro-2,4-(1H,3H)-pyrimidinedione; 4-Chloro-2,6-dihydroxypyrimidine
• DB-029286
• 6-chloro-2-hydroxy-1H-pyrimidin-4-one
• STL191584
• DA-36334
• C5DTQ2CL5H

• MDL： MFCD00014595
• Inchi： 1S/C4H3ClN2O2/c5-2-1-3(8)7-4(9)6-2/h1H,(H2,6,7,8,9)
• InChI Key： PKUFNWPSFCOSLU-UHFFFAOYSA-N
• SMILES： ClC1=CC(NC(N1)=O)=O
• BRN： 120492

Computed Properties

• Exact Mass: 145.98800
• Monoisotopic Mass: 145.988305
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -0.3
• Topological Polar Surface Area: 58.2

Experimental Properties

• Color/Form: White crystal powder
• Density: 1.61
• Melting Point: 295°C(dec.)(lit.)
• Boiling Point: 300°C at 760 mmHg
• Flash Point: ºC
• Refractive Index: 1.635
• Solubility: Soluble in Ammonium Hydroxide
• PSA: 65.72000
• LogP: -0.28340
• Solubility: Uncertain

6-chloro-1,2,3,4-tetrahydropyrimidine-2,4-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents